Cas no 125946-92-1 (Phosphonic acid,P,P'-[1-hydroxy-3-(1-pyrrolidinyl)propylidene]bis-, sodium salt (1:2))

• Product Name: Phosphonic acid,P,P'-[1-hydroxy-3-(1-pyrrolidinyl)propylidene]bis-, sodium salt (1:2)
• CAS No: 125946-92-1
• MF: C₇H₁₅NNa₂O₇P₂
• MW: 333.123565912247
• CID: 158800
• PubChem ID: 130821
• Update Time: 2025-04-19

Phosphonic acid,P,P'-[1-hydroxy-3-(1-pyrrolidinyl)propylidene]bis-, sodium salt (1:2) Chemical and Physical Properties

Names and Identifiers

• Phosphonic acid,P,P'-[1-hydroxy-3-(1-pyrrolidinyl)propylidene]bis-, sodium salt (1:2)
• disodium,(1-hydroxy-1-phosphonato-3-pyrrolidin-1-ylpropyl)phosphonic acid
• AC1L2Y2V
• disodium [1-hydroxy-1-phosphono-3-(pyrrolidin-1-yl)propyl]phosphonate
• Disodium 1-hydroxy-3-(1-pyrrolidinyl)propylidene-1,1-bisphosphonate
• EB 1053
• EB-1053
• Phosphonic acid, (1-hydroxy-3-(1-pyrrolidinyl)propylidene)bis-, disodium salt
• SCHEMBL3067217
• DTXSID20154998
• disodium;(1-hydroxy-1-phosphonato-3-pyrrolidin-1-ylpropyl)phosphonic acid
• 125946-92-1

• Inchi： 1S/C7H17NO7P2.2Na/c9-7(16(10,11)12,17(13,14)15)3-6-8-4-1-2-5-8;;/h9H,1-6H2,(H2,10,11,12)(H2,13,14,15);;/q;2*+1/p-2
• InChI Key： IWLDTXOHXPDPQG-UHFFFAOYSA-L
• SMILES： P(C(CCN1CCCC1)(O)P(=O)([O-])[O-])(=O)(O)O.[Na+].[Na+]

Computed Properties

• Exact Mass: 333.01205
• Monoisotopic Mass: 333.012
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 346
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 144Ų

Experimental Properties

• Boiling Point: 648.3°Cat760mmHg
• Flash Point: 345.9°C
• PSA: 144.19
• LogP: 0.28810